4-Hydroxy-3,3,5-trimethylpiperidine
Cat. No. B8403305
M. Wt: 143.23 g/mol
InChI Key: OOLGCFSGGLZBBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06608078B2
Procedure details
A mixture of 1-benzyl-4-hydroxy-3,3,5-trimethylpiperidine (1.9 g, 8.15 mmole) and 20% palladium hydroxide (0.2 g) in methanol (20 ml) was stirred in hydrogen atmosphere (1 atm.) for 48 hr at 35° C. Catalyst was filtered off, washed with methanol, filtrate was concentrated to dryness to give 4-hydroxy-3,3,5-trimethylpiperidine as oil. Yield 1.0 g (87%), C9H17NO, m/z 144 (M+1).
Name
1-benzyl-4-hydroxy-3,3,5-trimethylpiperidine
Quantity
1.9 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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C([N:8]1[CH2:13][CH:12]([CH3:14])[CH:11]([OH:15])[C:10]([CH3:17])([CH3:16])[CH2:9]1)C1C=CC=CC=1>CO.[H][H].[OH-].[Pd+2].[OH-]>[OH:15][CH:11]1[CH:12]([CH3:14])[CH2:13][NH:8][CH2:9][C:10]1([CH3:17])[CH3:16] |f:3.4.5|
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Inputs
Step One
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Name
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1-benzyl-4-hydroxy-3,3,5-trimethylpiperidine
|
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Quantity
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1.9 g
|
|
Type
|
reactant
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Smiles
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C(C1=CC=CC=C1)N1CC(C(C(C1)C)O)(C)C
|
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Name
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|
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Quantity
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20 mL
|
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Type
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solvent
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Smiles
|
CO
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Name
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|
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Quantity
|
0.2 g
|
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Type
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catalyst
|
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Smiles
|
[OH-].[Pd+2].[OH-]
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
|
Catalyst was filtered off
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WASH
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Type
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WASH
|
|
Details
|
washed with methanol, filtrate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
was concentrated to dryness
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
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OC1C(CNCC1C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
